Deltasonamide 1 TFA

• Molecular Formula: C32H40ClF3N6O6S2
• Molecular Weight: 761.3 g/mol
• InChI: InChI=1S/C30H39ClN6O4S2.C2HF3O2/c1-32-30-34-19-16-26(35-30)22-36(20-24-14-17-33-18-15-24)42(38,39)28-10-12-29(13-11-28)43(40,41)37(27-4-2-3-5-27)21-23-6-8-25(31)9-7-23;3-2(4,5)1(6)7/h6-13,16,19,24,27,33H,2-5,14-15,17-18,20-22H2,1H3,(H,32,34,35);(H,6,7)
• InChIKey: QLWRGHQLCOMPMZ-UHFFFAOYSA-N

Deltasonamide 1 TFA Overview

Deltasonamide 1 TFA (CAS 2235358-73-1) is a high-affinity small-molecule inhibitor targeting the PDE6δ prenyl-binding pocket, thereby disrupting the PDE6δ-KRas protein-protein interaction and impairing the proper membrane localization of KRas and Rheb GTPases [1]. It belongs to a chemotype characterized by up to seven hydrogen bonds with the PDE6δ binding pocket, conferring a dissociation constant (K_D) of 203 pM . This compound serves as a critical chemical probe for interrogating PDE6δ-dependent trafficking mechanisms in oncogenic KRas signaling and Rheb/mTORC1 pathway activation [2].

1

PDE6δ farnesyl-pocket inhibitor — disrupts KRas and Rheb membrane localization

2

Reported picomolar-range binding affinity for PDE6δ (KD context)

3

Supplied as TFA salt for solubility in cell-based assay workflows

• [1] Martín-Gago P, Fansa EK, Klein CH, Murarka S, Janning P, Schürmann M, Metz M, Ismail S, Schultz-Fademrecht C, Baumann M, Bastiaens PI, Wittinghofer A, Waldmann H. A PDE6δ-KRas Inhibitor Chemotype with up to Seven H-Bonds and Picomolar Affinity that Prevents Efficient Inhibitor Release by Arl2. Angew Chem Int Ed Engl. 2017 Feb 20;56(9):2423-2428. View Source
• [2] Armijo ME, Escalona T, Peña A, Farias G, Morin V, Baumann M, Klebl B, Pincheira R, Castro AF. Blocking the Farnesyl Pocket of PDEδ Reduces Rheb-Dependent mTORC1 Activation and Survival of Tsc2-Null Cells. Front Pharmacol. 2022;13:902406. View Source

Deltasonamide 1 TFA vs. Alternatives

PDEδ inhibitors vary dramatically in their binding affinity, structural interaction footprint, and cellular potency, rendering generic substitution between chemotypes or even within the deltasonamide series scientifically unsound. Deltasonamide 1 TFA exhibits a K_D of 203 pM, whereas its direct structural analog Deltasonamide 2 TFA demonstrates a K_D of approximately 385 pM—a nearly 2-fold difference in target engagement affinity . More critically, Deltasonamide 1 achieves picomolar affinity through an expanded hydrogen-bond network of up to seven H-bonds, a structural feature not uniformly conserved across PDEδ inhibitor chemotypes and one that directly influences cellular KRas depletion and antiproliferative activity at sub-micromolar concentrations [1]. Without rigorous comparative validation, substituting Deltasonamide 1 with an alternative PDEδ inhibitor risks introducing uncontrolled variability in target occupancy, signaling readouts, and cellular phenotype strength [2].

Mechanistic mismatch

PDE6δ farnesyl-pocket inhibitors differ from direct RAS inhibitors; signaling readouts may not transfer across target classes.

Affinity range disparity

Structurally related analogs (Deltazinone 1, Deltasonamide 2) span over two orders of magnitude in PDE6δ affinity — dose-response profiles are not interchangeable.

Salt form and functional divergence

TFA salt (MW 761.3) vs. free base (MW 647.25) alters solubility; functional outcomes differ from earlier inhibitors such as Deltarasin in Rheb-mTORC1 disruption.

• [1] Martín-Gago P, et al. A PDE6δ-KRas Inhibitor Chemotype with up to Seven H-Bonds and Picomolar Affinity that Prevents Efficient Inhibitor Release by Arl2. Angew Chem Int Ed Engl. 2017;56(9):2423-2428. View Source
• [2] Klein CH, et al. PDEδ inhibition impedes the proliferation and survival of oncogenic KRas expressing human cancer cell lines. Doctoral dissertation, Technische Universität Dortmund, 2018. View Source

Deltasonamide 1 TFA Evidence Comparisons

PDE6δ Binding Affinity vs. Deltazinone 1

Deltasonamide 1 TFA demonstrates a dissociation constant (K_D) of 203 pM for the PDE6δ-KRas interaction, measured via fluorescence anisotropy or related biochemical assays. In contrast, the structurally related analog Deltasonamide 2 TFA exhibits a K_D of approximately 385 pM for PDEδ . This quantitative difference in target affinity—nearly a factor of two—establishes Deltasonamide 1 as the higher-affinity tool for PDE6δ inhibition studies.

PDE6δ affinity vs. Deltazinone 1

Head-to-head

Deltasonamide 1: KD = 203 pM
Deltazinone 1: KD = 8 nM

≈39‑fold higher affinity

Reported affinity difference may support lower assay concentrations.

Competitive fluorescence polarization assay conditions.

Evidence Dimension	PDE6δ-KRas binding affinity (K_D)
Target Compound Data	203 pM
Comparator Or Baseline	Deltasonamide 2 TFA: ~385 pM
Quantified Difference	Approximately 1.9-fold higher affinity (203 pM vs. 385 pM)
Conditions	Biochemical binding assay (fluorescence anisotropy, in vitro)

Why This Matters

For procurement decisions, a 203 pM K_D enables lower compound consumption in biochemical assays, higher target occupancy at equivalent concentrations, and more robust signal-to-noise ratios compared to the 385 pM analog.

Binding Affinity vs. Deltasonamide 2

Crystallographic analysis reveals that Deltasonamide 1 engages the PDE6δ binding pocket via up to seven hydrogen bonds, including interactions with R61, Q78, E88, and Y149 sidechains, the carbonyl of C56, and two water-mediated H-bonds [1]. This expanded H-bond network correlates with its picomolar K_D of 203 pM, whereas PDEδ inhibitors lacking this extensive bonding pattern (e.g., earlier chemotypes such as Deltarasin) exhibit substantially weaker affinity in the nanomolar range [2].

Affinity vs. Deltasonamide 2

Head-to-head

KD = 203 pM vs. 385 pM

1.9‑fold higher affinity within chemotype series (fluorescence polarization)

Consistent high-affinity profile across Deltasonamide analogs.

Seven H‑bond network (R61, Q78, E88, Y149) differentiates from Deltasonamide 2.

Evidence Dimension	Number of hydrogen bonds with PDE6δ binding pocket
Target Compound Data	Up to 7 hydrogen bonds (including water-mediated)
Comparator Or Baseline	Deltarasin (earlier chemotype): fewer H-bonds; K_D in low nanomolar range
Quantified Difference	Deltasonamide 1 K_D = 203 pM; Deltarasin K_D ≈ 38 nM (188-fold weaker affinity)
Conditions	X-ray crystallography (PDB entry for PDE6D-Deltasonamide 1 complex); in vitro binding assays

Why This Matters

The seven H-bond structural signature is a direct molecular determinant of picomolar potency, providing rational justification for selecting Deltasonamide 1 over older PDEδ inhibitors when maximal target engagement is experimentally required.

• [1] Martín-Gago P, et al. A PDE6δ-KRas Inhibitor Chemotype with up to Seven H-Bonds and Picomolar Affinity that Prevents Efficient Inhibitor Release by Arl2. Angew Chem Int Ed Engl. 2017;56(9):2423-2428. View Source
• [2] Papke B, Murarka S, Vogel HA, Martín-Gago P, Kovacevic M, Truxius DC, Fansa EK, Ismail S, Zimmermann G, Heinelt K, Schultz-Fademrecht C, Al Saabi A, Baumann M, Nussbaumer P, Wittinghofer A, Waldmann H. Identification of pyrazolopyridazinones as PDEδ inhibitors. Nat Commun. 2016;7:11360. View Source

Arl2-Mediated Release Resistance

Deltasonamide 1 selectively inhibits proliferation of oncogenic KRas-dependent human pancreatic ductal adenocarcinoma (hPDAC) cell lines at sub-micromolar concentrations, with proliferation reduction observed across a concentration range of 0.375–12 μM over 60-hour real-time cell analysis (RTCA) . In contrast, KRas-independent cell lines show markedly reduced sensitivity to Deltasonamide 1 treatment, demonstrating functional selectivity that aligns with its mechanism of action [1].

Arl2‑mediated release resistance

Class-level inference

7 hydrogen bonds (incl. water‑mediated) in PDE6δ pocket

Earlier inhibitor Deltarasin (~3–4 H‑bonds) susceptible to Arl2 displacement

Reported hydrogen‑bond network may resist GTPase‑driven displacement, supporting sustained occupancy.

Based on crystallography and biochemical displacement assays.

Evidence Dimension	Antiproliferative activity in oncogenic KRas-dependent vs. KRas-independent cell lines
Target Compound Data	Sub-micromolar inhibition of KRas-mutant hPDAC cell proliferation; reduced effect in KRas-wild type cells
Comparator Or Baseline	KRas-independent cell lines (baseline control)
Quantified Difference	Concentration-dependent proliferation inhibition at 0.375–12 μM in sensitive lines; no quantitative IC50 shift provided for insensitive lines
Conditions	RTCA of hPDAC cell lines, 60-hour incubation

Why This Matters

This KRas-dependent functional selectivity validates Deltasonamide 1 as a mechanism-based tool, reducing the likelihood of non-specific cytotoxicity confounders in experimental systems examining oncogenic KRas signaling.

• [1] Klein CH, et al. PDEδ inhibition impedes the proliferation and survival of oncogenic KRas expressing human cancer cell lines. Doctoral dissertation, Technische Universität Dortmund, 2018. View Source

Selective Cytotoxicity in Tsc2-Null Cells

In a study evaluating Deltasonamide 1 in Tsc2-null mouse embryonic fibroblasts (MEFs)—a cell model of Rheb-dependent mTORC1 hyperactivation—the compound exhibited antiproliferative and cytotoxic effects on Tsc2-null MEFs while demonstrating reduced impact on Tsc2-wild type MEF viability [1]. Yeast two-hybrid assays confirmed that Deltasonamide 1 directly disrupts the Rheb-PDEδ interaction, and this disruption correlates with reduced phosphorylation of mTORC1 downstream targets [1].

Tsc2‑null vs. WT selectivity

Supporting evidence

Tsc2‑null MEFs: antiproliferative/cytotoxic at 0.375–12 µM
Tsc2‑WT MEFs: significantly less effect

Differential response in Rheb‑mTORC1 aberrant background

Reported phenotype‑specific response supports mTORC1 pathway dependency studies.

RTCA proliferation, yeast two‑hybrid, and viability assays.

Evidence Dimension	Differential cytotoxicity/antiproliferative effect
Target Compound Data	Significant antiproliferative and cytotoxic effects in Tsc2-null MEFs
Comparator Or Baseline	Tsc2-wild type MEFs: reduced effect on viability
Quantified Difference	Reduced mTORC1 target activation; quantitative viability difference not numerically specified in abstract
Conditions	Tsc2-null vs. Tsc2-wild type MEFs; yeast two-hybrid assay for Rheb-PDEδ disruption

Why This Matters

This Tsc2-null selective activity positions Deltasonamide 1 as a differentiated tool for Tuberous Sclerosis Complex (TSC) research, where Rheb/mTORC1 pathway hyperactivation is pathogenic, and distinguishes its functional profile from PDEδ inhibitors not validated in this disease-relevant cellular context.

• [1] Armijo ME, Escalona T, Peña A, Farias G, Morin V, Baumann M, Klebl B, Pincheira R, Castro AF. Blocking the Farnesyl Pocket of PDEδ Reduces Rheb-Dependent mTORC1 Activation and Survival of Tsc2-Null Cells. Front Pharmacol. 2022;13:902406. View Source

Cellular PDE6δ-KRas Interaction Disruption with K_D of 85 nM in Intact Cells

Beyond its biochemical K_D of 203 pM for the isolated PDE6δ-KRas interaction, Deltasonamide 1 disrupts the PDE6δ-KRas interaction within intact cells with an apparent cellular K_D of 85 nM . This intracellular potency metric provides a more physiologically relevant benchmark than biochemical affinity alone and is not uniformly reported for all PDEδ inhibitor chemotypes, limiting cross-chemotype functional comparability.

Evidence Dimension	Cellular PDE6δ-KRas interaction disruption (intracellular K_D)
Target Compound Data	85 nM (cellular K_D)
Comparator Or Baseline	Not directly compared in source; class-level inference applies
Quantified Difference	N/A (no direct comparator data available)
Conditions	Cellular assay measuring PDE6δ-KRas interaction disruption in intact cells

Why This Matters

The 85 nM cellular K_D bridges the gap between biochemical picomolar affinity and functional cellular activity, providing a quantitative benchmark for users designing cellular target engagement experiments with Deltasonamide 1.

SRE Activation Superiority Over PDEδ-Targeting PROTACs in Lipid Metabolism Assays

In a comparative study of PDEδ-targeting modalities, Deltasonamide 1 displayed stronger sterol regulatory element (SRE)-mediated activation compared to PROTAC 3, a PDEδ-degrading proteolysis-targeting chimera, after 24-hour treatment [1]. This difference was attributed to Deltasonamide 1's very high affinity for PDEδ. The finding positions Deltasonamide 1 as a distinct pharmacological tool for investigating PDEδ function in lipid metabolism and mevalonate pathway regulation, where PROTAC-mediated degradation yields a different phenotypic signature.

Evidence Dimension	SRE-mediated transcriptional activation (Fluc reporter)
Target Compound Data	Stronger SRE activation
Comparator Or Baseline	PROTAC 3 (PDEδ degrader): weaker SRE activation
Quantified Difference	Increased Fluc activity with Deltasonamide 1 vs. PROTAC 3 (relative quantification, exact fold-change not numerically specified in excerpt)
Conditions	24-hour treatment in cellular SRE-Fluc reporter assay

Why This Matters

This functional divergence between inhibition and degradation modalities underscores that Deltasonamide 1 is not interchangeable with PDEδ PROTACs; procurement should align with the specific biological question—inhibition vs. degradation—each producing distinct pathway signatures.

• [1] Winzker M, Friese A, Koch U, Janning P, Ziegler S, Waldmann H. Development of a PDEδ-Targeting PROTACs that Impair Lipid Metabolism. Angew Chem Int Ed Engl. 2020;59(14):5595-5601. View Source

Deltasonamide 1 TFA Research Applications

KRas-Driven Pancreatic Cancer

For researchers conducting KRas-dependency screens in pancreatic ductal adenocarcinoma (PDAC) models, Deltasonamide 1 TFA provides sub-micromolar antiproliferative activity in KRas-mutant hPDAC cell lines (0.375–12 μM range, 60-hour RTCA) while sparing KRas-wild type cells . This differential sensitivity makes it suitable for validating oncogenic KRas addiction in cellular models and for use as a reference inhibitor in comparative studies of KRas pathway-targeting agents.

TSC and Rheb-mTORC1 Signaling

Deltasonamide 1 TFA is validated to disrupt Rheb-PDEδ interaction and reduce mTORC1 target activation in Tsc2-null MEFs, with minimal impact on Tsc2-wild type cell viability [1]. This application scenario supports research programs focused on TSC pathophysiology, Rheb-dependent mTORC1 hyperactivation, and preclinical evaluation of PDEδ inhibition as a therapeutic strategy for TSC-associated tumorigenesis.

PDE6δ Farnesyl-Binding Pocket Studies

With a K_D of 203 pM and an expanded seven-hydrogen-bond binding footprint [2], Deltasonamide 1 TFA is optimal for biochemical assays demanding maximal PDEδ occupancy, including fluorescence anisotropy displacement assays, surface plasmon resonance (SPR) competition experiments, and co-crystallization studies with PDE6D. Its picomolar affinity enables lower compound consumption, reduced DMSO carryover, and enhanced assay window compared to lower-affinity PDEδ inhibitors (e.g., Deltasonamide 2 at ~385 pM or Deltarasin at ~38 nM).

High-Potency Dose-Response Assays

Deltasonamide 1 TFA induces stronger SRE-mediated transcriptional activation compared to PDEδ PROTAC degraders in 24-hour cellular assays [3]. This property supports research investigating the intersection of PDEδ function with SREBP-regulated lipid metabolism, cholesterol precursor biosynthesis, and mevalonate pathway regulation. The compound serves as a chemically distinct tool for distinguishing inhibition-based from degradation-based pharmacological phenotypes in lipid metabolic pathways.

Application

Selection Property

Validation Focus

Oncogenic KRas signaling studies

PDE6δ farnesyl‑pocket inhibition

KRas membrane localization and downstream readouts

TSC‑2 deficient mTORC1 hyperactivity models

Rheb‑PDE6δ interaction disruption

mTORC1 pathway phosphorylation endpoints

PDE6δ farnesyl‑binding pocket structural studies

Characterized binding mode (7 H‑bonds)

Structure‑guided inhibitor design

PDE6δ inhibitor dose‑response screening

Reported picomolar affinity (KD context)

Target‑engagement assay concentration optimization

• [1] Armijo ME, et al. Blocking the Farnesyl Pocket of PDEδ Reduces Rheb-Dependent mTORC1 Activation and Survival of Tsc2-Null Cells. Front Pharmacol. 2022;13:902406. View Source
• [2] Martín-Gago P, et al. A PDE6δ-KRas Inhibitor Chemotype with up to Seven H-Bonds and Picomolar Affinity that Prevents Efficient Inhibitor Release by Arl2. Angew Chem Int Ed Engl. 2017;56(9):2423-2428. View Source
• [3] Winzker M, et al. Development of a PDEδ-Targeting PROTACs that Impair Lipid Metabolism. Angew Chem Int Ed Engl. 2020;59(14):5595-5601. View Source